Cas no 17921-68-5 (4-(Trimethylsilyl)benzonitrile)

• Product Name: 4-(Trimethylsilyl)benzonitrile
• CAS No: 17921-68-5
• MF: C₁₀H₁₃NSi
• MW: 175.302423238754
• MDL: MFCD09039085
• CID: 122653
• PubChem ID: 11829958
• Update Time: 2025-04-24

4-(Trimethylsilyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(trimethylsilyl)-
• 4-(Trimethylsilyl)benzonitrile
• 4-Trimethylsilylbenzonitrile
• p-Trimethylsilylbenzonitril
• 4-TRIMETHYLYSILYLBENZONITRILE
• 4-Trimethlysilanylbenzonitrile
• DTXSID80474028
• Benzonitrile, 4-(trimethylsilyl)-
• AKOS006331715
• MFCD09039085
• CS-0377310
• SCHEMBL1161032
• AS-2951
• VLMZJZUVZAHCFT-UHFFFAOYSA-N
• 17921-68-5

• MDL： MFCD09039085
• Inchi： 1S/C10H13NSi/c1-12(2,3)10-6-4-9(8-11)5-7-10/h4-7H,1-3H3
• InChI Key： VLMZJZUVZAHCFT-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 175.08200
• Monoisotopic Mass: 175.081725953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 0.94
• Boiling Point: 245.1°Cat760mmHg
• Flash Point: 102°C
• PSA: 23.79000
• LogP: 2.10348

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-(Trimethylsilyl)benzonitrile

Benzonitrile, 4-(trimethylsilyl)- (CAS No. 17921-68-5): A Comprehensive Overview

Benzonitrile, 4-(trimethylsilyl)-benzonitrile, and Benzonitrile CAS No. 17921-68-5 are key terms in the field of organic chemistry, particularly in pharmaceutical and biotechnological research. This compound has garnered significant attention due to its unique chemical structure and potential applications in various industries.

Benzonitrile derivatives have been extensively studied for their role in organic synthesis, materials science, and pharmaceuticals. The 4-(trimethylsilyl)-benzonitrile substitution introduces a trimethylsilyl group at the para position of the benzonitrile ring. This modification enhances the compound's stability and reactivity, making it a valuable intermediate in drug discovery and chemical synthesis.

Recent studies have highlighted the importance of Benzonitrile CAS No. 17921-68-5 in the development of novel pharmaceuticals. Its unique electronic properties make it an excellent candidate for designing drugs with specific pharmacokinetic profiles. For instance, researchers have explored its use in creating biocompatible materials for drug delivery systems, where the trimethylsilyl group plays a crucial role in enhancing stability and bioavailability.

The trimethylsilyl (TMS) protecting group is widely used in organic synthesis due to its ability to protect hydroxyl groups during reactions. In the case of 4-(trimethylsilyl)-benzonitrile, this group not only stabilizes the molecule but also facilitates selective chemical transformations. This has been particularly useful in the synthesis of complex molecules, such as those found in anticancer agents and antibiotics.

Moreover, Benzonitrile derivatives have shown promise in the field of materials science. Their ability to form stable polymers or coatings makes them ideal for applications in biotechnology and medical devices. For example, studies have demonstrated their use in creating surfaces with controlled wettability, which is critical for biomedical implants and sensors.

One of the most exciting developments involving Benzonitrile CAS No. 17921-68-5 is its potential in peptide chemistry. The trimethylsilyl group has been shown to enhance the stability of peptide bonds during synthesis, making it a valuable tool in creating long-lasting therapeutic peptides. This advancement could lead to more effective treatments for diseases such as Alzheimer's and diabetes.

Another area where 4-(trimethylsilyl)-benzonitrile has made significant contributions is in the study of enzyme inhibition. Researchers have utilized this compound to design inhibitors for enzymes involved in disease pathways, such as those related to inflammation and cancer. The precise structure of this benzonitrile derivative allows for highly selective interactions with enzyme active sites.

Despite its versatility, Benzonitrile CAS No. 17921-68-5 is not without challenges. Its synthesis requires careful control over reaction conditions to ensure the desired regioselectivity and stability. However, ongoing research aims to optimize these processes, making this compound even more accessible for practical applications.

In conclusion, Benzonitrile, 4-(trimethylsilyl)- (CAS No. 17921-68-5) stands out as a versatile and valuable compound in modern chemical research. Its unique properties make it indispensable in drug discovery, materials science, and beyond. As our understanding of its applications continues to grow, so too does its potential to revolutionize the biomedical field.